Cas no 7515-80-2 (N-tert-Butylisopropylamine)

• Product Name: N-tert-Butylisopropylamine
• CAS No: 7515-80-2
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD00037059
• CID: 85976
• PubChem ID: 24863283
• Update Time: 2025-04-18

N-tert-Butylisopropylamine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butylisopropylamine
• 2-methyl-N-propan-2-ylpropan-2-amine
• 2-Propanamine, 2-methyl-N-(1-methylethyl)-
• MFCD00037059
• FT-0767156
• NIOSH/IA4500000
• NS00000680
• 2-Methyl-N-(1-methylethyl)-2-propanamine
• 533R6AF8MR
• AKOS005207285
• tert-butyl(propan-2-yl)amine
• 7515-80-2
• DTXSID8064729
• IA45000000
• D92994
• tert-butylisopropylamine
• EINECS 231-370-3
• Q63396622
• STR04875
• tert-Butyl-isopropyl-amine
• SCHEMBL104329
• N-tert-Butylisopropylamine, 97%
• 1,1,1'-Trimethyldiethylamine
• N-Isopropyl-tert-butylamine
• Diethylamine, 1,1,1'-trimethyl-
• Ethanamine, 1,1-dimethyl, N-(1-methylethyl)
• TERT-BUTYL(ISOPROPYL)AMINE

• MDL： MFCD00037059
• Inchi： 1S/C7H17N/c1-6(2)8-7(3,4)5/h6,8H,1-5H3
• InChI Key： ZWXQPERWRDHCMZ-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(C)(C)C
• BRN： 1846752

Computed Properties

• Exact Mass: 115.13600
• Monoisotopic Mass: 115.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 16.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.727 g/mL at 25 °C(lit.)
• Melting Point: -38°C (estimate)
• Boiling Point: 98 °C(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.398(lit.)
• Water Partition Coefficient: It has optimal solubility in water.
• PSA: 12.03000
• LogP: 2.17380
• Solubility: Not available
• Vapor Pressure: 40.7±0.1 mmHg at 25°C

N-tert-Butylisopropylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26; S36/37/39; S45
• RTECS：LZ6651000
• Hazardous Material Identification：
• Risk Phrases：R10; R34
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines